![molecular formula C14H8ClNO2 B091124 1-Amino-5-chloroanthraquinone CAS No. 117-11-3](/img/structure/B91124.png)
1-Amino-5-chloroanthraquinone
Overview
Description
1-Amino-5-chloroanthraquinone, also known as chloranilic acid, is a chemical compound with the molecular formula C14H8ClNO3. It is a yellow crystalline substance and is widely used in scientific research.
Scientific Research Applications
Synthesis of Colored Nylon Fibers : ACAQ is used in the synthesis of polycondensable anthraquinone dyes. These dyes, which contain carboxyl or amino groups, easily dissolve in nylon melt, enabling the production of colored nylon fibers through polycondensation with caprolactam or nylon-6,6 salt (Liu et al., 1997).
Inhibition of Enzymes Related to Alzheimer's Disease : ACAQ derivatives have been studied for their inhibitory effects on acetylcholinesterase and butyrylcholinesterase enzymes, which are associated with Alzheimer’s Disease. Certain synthesized compounds exhibited strong enzyme inhibition activities (Ozkok et al., 2022).
Targeted Drug Therapy for Thyroid Cancer : ACAQ has potential applications in the treatment of thyroid cancer. Spectroscopic, quantum chemical, and molecular docking studies indicate that ACAQ can inhibit c-Met Kinase protein, which is associated with thyroid cancer (Valarmathi et al., 2021).
Development of Fluorescent Sensors and Lead Adsorbents : ACAQ is used in the synthesis of intrinsically conducting polyaminoanthraquinone nanofibrils (PACA). These nanofibrils, with properties like water-dispersibility, thermostability, and fluorescence, are promising materials for fabricating advanced iron sensors and lead adsorbents (Huang et al., 2014).
Fluorescent Chemosensor for Ferric Ion : PACA, synthesized from ACAQ, acts as a highly sensitive and selective fluorescent sensor for detecting ferric ions in aqueous solutions. This feature is useful in environmental monitoring and analytical chemistry (Huang et al., 2013).
Antioxidant Property Studies : ACAQ analogs have been synthesized and evaluated for their antioxidant properties. These studies are significant in understanding the potential therapeutic applications of these compounds (Lakshman et al., 2020).
Removal of Toxic Metals from Aqueous Solutions : PACA nanofibrils have been employed as nanoadsorbents for the removal of mercury and other toxic metals from aqueous solutions. Their high adsorption capacity and ability to be recycled make them valuable in environmental remediation (Huang et al., 2016).
Adsorption of Lead and Trivalent Chromium Ions : PACA nanofibrils show superb adsorption capacity for lead and trivalent chromium ions, highlighting their potential use in treating contaminated water (Huang et al., 2016).
Mechanism of Action
Target of Action
1-Amino-5-chloroanthraquinone (ACA) primarily targets iron (Fe3+) ions . Iron plays a crucial role in metabolic processes, biological materials, and environmental samples . The compound has been developed as a fluorescent sensor for the determination of Fe(III) in semi-aqueous solution .
Mode of Action
ACA interacts with its target, Fe3+, through a process known as fluorescence quenching . This interaction results in a significant reduction in the fluorescence of the polymer, even when trace amounts of Fe3+ are added . The quenching of the fluorescence is found to be static due to the formation of a non-fluorescent complex in the ground state .
Biochemical Pathways
Iron is essential for various biological processes, including oxygen transport, DNA synthesis, and electron transport .
Result of Action
The primary result of ACA’s action is the quenching of fluorescence in the presence of Fe3+ ions . This property allows ACA to function as a highly sensitive and selective sensor for Fe3+ ions . The sensor exhibits a linear fluorescence emission response over a wide concentration range, with an ultra-low detection limit .
Action Environment
The action of ACA is influenced by various environmental factors. For instance, the compound’s ability to function as a fluorescent sensor for Fe3+ is pH-dependent, with optimal activity observed at pH 7.0 . Additionally, the polymerization yield, bulk electrical conductivity, diameters, and aspect ratio of the resulting PACA nanofibrils can be optimized by adjusting reaction parameters such as polymerization media and temperature, oxidant species, monomer concentrations, oxidant/monomer molar ratios, and acid concentrations .
Safety and Hazards
Future Directions
PACA nanofibrils are highly water-dispersible and self-stable with no need to add any stabilizers . With a clean surface, high negatively charged density, and thermostability, as well as strong blue-light emitting fluorescence property, PACA nanofibrils are very promising materials for the fabrication of advanced iron sensors and lead adsorbents .
Biochemical Analysis
Biochemical Properties
1-Amino-5-chloroanthraquinone has been shown to interact with various biomolecules. It exhibits remarkably high sensitivity toward Fe3+ since the fluorescence of the polymer could be significantly quenched even though trace Fe3+ was added . The quenching of the fluorescence was found to be static due to the formation of a non-fluorescent complex in the ground state .
Cellular Effects
The cellular effects of this compound are primarily observed through its interactions with metal ions. It has been developed as a fluorescent sensor for the determination of Fe (III) in semi-aqueous solution at pH 7.0 . The sensor exhibited remarkably high sensitivity toward Fe3+ .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with metal ions. The fluorescence of the polymer could be significantly quenched even though trace Fe3+ was added . The quenching of the fluorescence was found to be static due to the formation of a non-fluorescent complex in the ground state .
properties
IUPAC Name |
1-amino-5-chloroanthracene-9,10-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClNO2/c15-9-5-1-3-7-11(9)13(17)8-4-2-6-10(16)12(8)14(7)18/h1-6H,16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIHMGEKACAOTPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)N)C(=O)C3=C(C2=O)C(=CC=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6059447 | |
Record name | 9,10-Anthracenedione, 1-amino-5-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6059447 | |
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Molecular Weight |
257.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Powder; [MSDSonline] | |
Record name | 1-Amino-5-chloroanthraquinone | |
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CAS RN |
117-11-3 | |
Record name | 1-Amino-5-chloroanthraquinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=117-11-3 | |
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Record name | 1-Amino-5-chloroanthraquinone | |
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Record name | 1-AMINO-5-CHLOROANTHRAQUINONE | |
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Record name | 9,10-Anthracenedione, 1-amino-5-chloro- | |
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Record name | 9,10-Anthracenedione, 1-amino-5-chloro- | |
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Record name | 1-amino-5-chloroanthraquinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.795 | |
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Record name | 5-AMINO-1-CHLOROANTHRAQUINONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8Y5D22IE4S | |
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Record name | 1-AMINO-5-CHLOROANTHRAQUINONE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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